Cas no 66898-03-1 (Benzenesulfonamide, 4-methyl-N-(1-methyl-1-phenylethyl)-)

Benzenesulfonamide, 4-methyl-N-(1-methyl-1-phenylethyl)- structure
66898-03-1 structure
Product Name:Benzenesulfonamide, 4-methyl-N-(1-methyl-1-phenylethyl)-
CAS No:66898-03-1
MF:C16H19NO2S
MW:289.39256310463
CID:2796587
PubChem ID:3829601
Update Time:2025-04-21

Benzenesulfonamide, 4-methyl-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 66898-03-1
    • DTXCID60347867
    • Benzenesulfonamide, 4-methyl-N-(1-methyl-1-phenylethyl)-
    • SCHEMBL18726029
    • DTXSID00397008
    • AB00018784-01
    • Inchi: 1S/C16H19NO2S/c1-13-9-11-15(12-10-13)20(18,19)17-16(2,3)14-7-5-4-6-8-14/h4-12,17H,1-3H3
    • InChI Key: OSOWYDICZZHPKW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C)(C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 289.11365002Da
  • Monoisotopic Mass: 289.11365002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.6Ų
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